3β,14-Dihydroxy-5β-card-20(22)-enolide mono(2,6-dideoxy-3-O-methyl-D-ribo-hexosyl) ether
3β,14-Dihydroxy-5β-card-20(22)-enolide mono(2,6-dideoxy-3-O-methyl-D-ribo-hexosyl) ether
Brand Name:
Vulcanchem
CAS No.:
12708-27-9
VCID:
VC0082710
InChI:
InChI=1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22+,23-,24+,26+,27-,28+,29-,30+/m1/s1
SMILES:
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O
Molecular Formula:
C30H46O7
Molecular Weight:
518.7 g/mol
3β,14-Dihydroxy-5β-card-20(22)-enolide mono(2,6-dideoxy-3-O-methyl-D-ribo-hexosyl) ether
CAS No.: 12708-27-9
Main Products
VCID: VC0082710
Molecular Formula: C30H46O7
Molecular Weight: 518.7 g/mol
| CAS No. | 12708-27-9 |
|---|---|
| Product Name | 3β,14-Dihydroxy-5β-card-20(22)-enolide mono(2,6-dideoxy-3-O-methyl-D-ribo-hexosyl) ether |
| Molecular Formula | C30H46O7 |
| Molecular Weight | 518.7 g/mol |
| IUPAC Name | 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,4S,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22+,23-,24+,26+,27-,28+,29-,30+/m1/s1 |
| Standard InChIKey | YBZZSZQZDODUAA-QBHHOFBOSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C)OC)O |
| SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O |
| PubChem Compound | 12310598 |
| Last Modified | Nov 11 2021 |
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